Cas no 159174-04-6 ([4-[4-[4-(2-Methylprop-2-enoyloxy)phenyl]phenyl]phenyl] 2-methylprop-2-enoate)

• Product Name: [4-[4-[4-(2-Methylprop-2-enoyloxy)phenyl]phenyl]phenyl] 2-methylprop-2-enoate
• CAS No: 159174-04-6
• MF: C₂₆H₂₂O₄
• MW: 398.4505
• CID: 2952131
• Update Time: 2022-08-31

[4-[4-[4-(2-Methylprop-2-enoyloxy)phenyl]phenyl]phenyl] 2-methylprop-2-enoate Chemical and Physical Properties

Names and Identifiers

• [1,1':4',1''-三联苯]-4,4''-二基二异丁烯酸酯
• Methacrylic acid,[p-Terphenyl]-4,4-diyl ester
• 2-Methyl-2-propenoic acid [1,1':4',1''-terphenyl]-4,4''-diyl ester
• 2-Propenoic acid, 2-methyl-, 1,1'-[1,1':4',1''-terphenyl]-4,4''-diyl ester
• [4-[4-[4-(2-methylprop-2-enoyloxy)phenyl]phenyl]phenyl] 2-methylprop-2-enoate
• [4-[4-[4-(2-Methylprop-2-enoyloxy)phenyl]phenyl]phenyl] 2-methylprop-2-enoate

• Inchi： 1S/C26H22O4/c1-17(2)25(27)29-23-13-9-21(10-14-23)19-5-7-20(8-6-19)22-11-15-24(16-12-22)30-26(28)18(3)4/h5-16H,1,3H2,2,4H3
• InChI Key： QBWDTPISGDUSPA-UHFFFAOYSA-N
• SMILES： O(C(C(=C([H])[H])C([H])([H])[H])=O)C1C([H])=C([H])C(=C([H])C=1[H])C1C([H])=C([H])C(=C([H])C=1[H])C1C([H])=C([H])C(=C([H])C=1[H])OC(C(=C([H])[H])C([H])([H])[H])=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 571
• XLogP3: 6.6
• Topological Polar Surface Area: 52.6

Experimental Properties

• Density: 1.134±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (3.8E-4 g/L) (25 ºC),